Cas no 2248415-97-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate
• CAS No: 2248415-97-4
• MF: C₁₉H₁₈N₂O₆
• MW: 370.356025218964
• CID: 6257900
• PubChem ID: 165731116
• Update Time: 2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate
• 2248415-97-4
• EN300-6521169

• Inchi： 1S/C19H18N2O6/c1-19(2,3)26-15(22)11-20-10-6-9-14(20)18(25)27-21-16(23)12-7-4-5-8-13(12)17(21)24/h4-10H,11H2,1-3H3
• InChI Key： HNJKQKXCAPHWFP-UHFFFAOYSA-N
• SMILES： O(C(CN1C=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 370.11648630g/mol
• Monoisotopic Mass: 370.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate (CAS No. 2248415-97-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate (CAS No. 2248415-97-4) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring both isoindole and pyrrole moieties, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and advanced polymer formulations.

One of the key features of this compound is its ester linkage, which provides stability while allowing for controlled hydrolysis under specific conditions. This property is particularly valuable in prodrug design, a trending topic in medicinal chemistry. Prodrugs are inactive precursors that convert into active drugs in the body, improving bioavailability and reducing side effects. The tert-butoxy group in the molecule further enhances its utility as a protecting group in multi-step synthetic routes, aligning with current demands for efficient and scalable synthetic methodologies.

In the context of green chemistry, a major focus in modern research, this compound's potential for sustainable synthesis is noteworthy. Scientists are exploring catalytic methods to derivatize its pyrrole-carboxylate core, minimizing waste and energy consumption. Such approaches resonate with global efforts to reduce the environmental impact of chemical manufacturing. Additionally, the compound's isoindole-1,3-dione fragment is being investigated for its photophysical properties, which could lead to applications in organic electronics and sensors—areas experiencing rapid growth due to the push for smart materials.

From a commercial perspective, the demand for high-purity intermediates like CAS No. 2248415-97-4 is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies specializing in peptide mimetics and heterocyclic chemistry frequently seek such building blocks to accelerate their R&D pipelines. The compound’s compatibility with solid-phase synthesis techniques further broadens its appeal, as these methods dominate modern combinatorial chemistry workflows.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical applications. Recent discussions in scientific forums highlight the need for standardized protocols to handle such N-heterocyclic derivatives, reflecting broader industry challenges in quality control.

Future research directions may explore the compound’s utility in bioconjugation strategies, where its reactive sites could link biomolecules for diagnostic or therapeutic purposes. This aligns with the booming field of targeted drug delivery, a frequent search topic among researchers. Furthermore, computational studies (in silico modeling) of its physicochemical properties could optimize its performance in specific applications, leveraging the growing integration of AI in chemical research.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[2-(tert-butoxy)-2-oxoethyl]-1H-pyrrole-2-carboxylate represents a compelling case study at the intersection of synthetic chemistry and applied sciences. Its multifaceted functionality addresses contemporary needs in drug development, materials innovation, and sustainable processes, making it a compound of enduring relevance in evolving scientific landscapes.